2-ethoxy-4-[(4-methyl-1-piperidinyl)carbonothioyl]phenol

• IUPAC Name: (3-ethoxy-4-hydroxyphenyl)-(4-methylpiperidin-1-yl)methanethione
• InChI: InChI=1S/C15H21NO2S/c1-3-18-14-10-12(4-5-13(14)17)15(19)16-8-6-11(2)7-9-16/h4-5,10-11,17H,3,6-9H2,1-2H3
• InChI Key: TVURMARLMPYSNN-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)C(=S)N2CCC(CC2)C)O
• Molecular Formula: C15H21NO2S
• Molecular Weight: 279.4 g/mol

Description

2-ethoxy-4-[(4-methyl-1-piperidinyl)carbonothioyl]phenol, also known as SMT-19969, is a synthetic compound that has been shown to have potential therapeutic applications in various scientific research studies. This compound has been found to possess unique biochemical and physiological effects that make it a promising candidate for further research.

Scientific Research Applications

Synthesis and Antibacterial Activities

2-Ethoxy-4-[(4-methyl-1-piperidinyl)carbonothioyl]phenol derivatives have been explored in the synthesis of thiazoles and their fused derivatives, highlighting their potential in antimicrobial applications. These compounds were synthesized and tested for in vitro antimicrobial activity against bacterial strains such as Escherichia coli, Xanthomonas citri, and fungal strains including Aspergillus fumigatus, Rhizoctonia solani, and Fusarium oxysporum, demonstrating varied antimicrobial effects (Wardkhan et al., 2008).

Electrochemical Studies

Research into the electrochemical behavior of piperidine derivatives, including 2-ethoxy-4-[(4-methyl-1-piperidinyl)carbonothioyl]phenol analogs, has provided insights into their reactivity. Studies focusing on anodic methoxylation of piperidine derivatives have elucidated the influence of N-acyl and N-sulfonyl groups, offering a deeper understanding of the compound's electrochemical properties (Golub & Becker, 2015).

Protective Group Chemistry

2-Ethoxy-4-[(4-methyl-1-piperidinyl)carbonothioyl]phenol has been evaluated as a precursor for developing new protecting groups for phenols, demonstrating stability under various conditions and offering a novel approach for the protection and deprotection of phenolic compounds in synthetic chemistry (Norén, 2021).

Corrosion Inhibition

Compounds related to 2-ethoxy-4-[(4-methyl-1-piperidinyl)carbonothioyl]phenol have been studied for their effectiveness as corrosion inhibitors for carbon steel in acidic environments. These studies provide valuable information on the chemical structures that influence corrosion inhibition efficiency, contributing to the development of more effective corrosion inhibitors (Hegazy et al., 2012).

Antibacterial Activity of Zinc Complexes

Zinc complexes containing 2-ethoxy-4-[(4-methyl-1-piperidinyl)carbonothioyl]phenol derivatives have been synthesized and their structures elucidated. These complexes have been tested for antibacterial activity against various bacterial strains, including Staphylococcus aureus and Bacillus anthracis, highlighting their potential in antibacterial applications (Zhang et al., 2010).